![molecular formula C22H26N2O4 B268871 4-(2-ethoxyethoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide](/img/structure/B268871.png)
4-(2-ethoxyethoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide
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Overview
Description
4-(2-ethoxyethoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide, also known as Boc-Phe-OEt, is a chemical compound that has gained attention in scientific research due to its potential applications in drug discovery. This compound is a benzamide derivative that has been synthesized through a specific method, and its mechanism of action and physiological effects have been studied extensively.
Mechanism of Action
4-(2-ethoxyethoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide works by inhibiting specific enzymes and receptors in the body. It has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression and are involved in the development of cancer. This compound has also been found to inhibit the activity of acetylcholinesterase (AChE), an enzyme that plays a role in the breakdown of acetylcholine in the brain. This inhibition can lead to increased levels of acetylcholine, which can improve cognitive function and memory.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on the body. It has been found to inhibit the growth of cancer cells, induce apoptosis (programmed cell death), and reduce inflammation. In addition, this compound has been found to improve cognitive function and memory in animal models, indicating its potential use in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(2-ethoxyethoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide in lab experiments is its specificity in inhibiting certain enzymes and receptors. This specificity allows for targeted research and drug development. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain studies.
Future Directions
There are several future directions for the research and development of 4-(2-ethoxyethoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide. One potential direction is the optimization of its chemical structure to improve its efficacy and reduce its toxicity. Another direction is the exploration of its potential use in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to fully understand its mechanism of action and physiological effects in the body.
Synthesis Methods
The synthesis of 4-(2-ethoxyethoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide involves a series of chemical reactions that lead to the formation of the final product. The process starts with the reaction between 4-aminobenzamide and 1-bromo-2-(2-ethoxyethoxy)ethane, which results in the formation of 4-(2-ethoxyethoxy)benzamide. This intermediate product is then reacted with N-Boc-L-phenylalanine to form this compound. The final product is obtained through purification and isolation techniques.
Scientific Research Applications
4-(2-ethoxyethoxy)-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide has been used in various scientific research studies, particularly in drug discovery. This compound has shown potential as a lead compound for the development of new drugs, specifically for the treatment of cancer and neurological disorders. Its ability to inhibit specific enzymes and receptors has been studied, and it has shown promising results in preclinical trials.
properties
Molecular Formula |
C22H26N2O4 |
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Molecular Weight |
382.5 g/mol |
IUPAC Name |
4-(2-ethoxyethoxy)-N-[4-(pyrrolidine-1-carbonyl)phenyl]benzamide |
InChI |
InChI=1S/C22H26N2O4/c1-2-27-15-16-28-20-11-7-17(8-12-20)21(25)23-19-9-5-18(6-10-19)22(26)24-13-3-4-14-24/h5-12H,2-4,13-16H2,1H3,(H,23,25) |
InChI Key |
YFDZAGYOSLODPN-UHFFFAOYSA-N |
SMILES |
CCOCCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)N3CCCC3 |
Canonical SMILES |
CCOCCOC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)N3CCCC3 |
Origin of Product |
United States |
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